![molecular formula C18H12F5N3O2S B1630190 Pentafluorophenyl 1-(thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate CAS No. 916766-92-2](/img/structure/B1630190.png)
Pentafluorophenyl 1-(thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate
Overview
Description
Pentafluorophenyl 1-(thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications.
Scientific Research Applications
Synthetic Methodologies and Catalysis
Pentafluorophenyl 1-(thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate and related compounds have been utilized in various synthetic methodologies, including catalysis. For example, pentafluorophenylammonium triflate (PFPAT) has been employed as a highly efficient catalyst for the preparation of 2,4,6-triarylpyridines, showcasing advantages such as short reaction times, high yields, and the absence of volatile organic solvents. This catalytic system is notable for being active, inexpensive, metal-free, recoverable, and recyclable (Montazeri & Mahjoob, 2012).
Heterocyclic Chemistry
The compound has also been pivotal in the synthesis of novel heterocyclic systems. Research has demonstrated the utility of related thieno[2,3-b]pyridine carboxylates in constructing diverse heterocyclic entities such as thienopyrimidinones and thienopyridines, which were characterized by IR, MS, and NMR spectroscopy (Madkour et al., 2010).
Antimicrobial and Antiproliferative Activities
On the biological front, certain derivatives have shown promising antimicrobial activity against Staphylococcus aureus, suggesting potential therapeutic applications (Sirakanyan et al., 2015). Moreover, some thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their antiproliferative activity, indicating their potential in cancer research. Compounds exhibited structure-, concentration-, and time-dependent activity against human breast cancer (MCF-7) and nonmalignant mouse fibroblast (L929) cell lines, with certain analogs inducing apoptotic cell death (Atapour-Mashhad et al., 2017).
Organic and Green Chemistry
Furthermore, the use of pentafluorophenylammonium triflate (PFPAT) in organic synthesis, particularly in esterification, thioesterification, transesterification, and macrolactone formation, showcases its versatility. This method offers green chemistry advantages, including mild reaction conditions and the absence of a dehydrating system, making it an attractive option for sustainable organic synthesis (Funatomi et al., 2006).
Properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 1-thieno[3,2-d]pyrimidin-4-ylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F5N3O2S/c19-10-11(20)13(22)15(14(23)12(10)21)28-18(27)8-1-4-26(5-2-8)17-16-9(3-6-29-16)24-7-25-17/h3,6-8H,1-2,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACHDGBINGBLWHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)C3=NC=NC4=C3SC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F5N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10640416 |
Source
|
| Record name | Pentafluorophenyl 1-(thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10640416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
429.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
916766-92-2 |
Source
|
| Record name | Pentafluorophenyl 1-(thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10640416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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